Cas no 180923-15-3 (Leucine,N-(N-acetylglycyl)- (9CI))
180923-15-3 structure
Product Name:Leucine,N-(N-acetylglycyl)- (9CI)
CAS No:180923-15-3
MF:C10H18N2O4
MW:230.260922908783
CID:113570
PubChem ID:4098449
Update Time:2025-04-18
Leucine,N-(N-acetylglycyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Leucine,N-(N-acetylglycyl)- (9CI)
- Leucine, N-(N-acetylglycyl)- (9CI)
- N-ACETYLGLYCYL-L-LEUCINE
- 29852-55-9
- 180923-15-3
- SCHEMBL468910
- 2-[(2-acetamidoacetyl)amino]-4-methylpentanoic acid
- FT-0773780
- AKOS000168768
- AKOS026252449
- Ac-Gly-Leu-OH
- Acetylglycyl-L-leucine
- N-ACETYL-GLY-L-LEU
-
- Inchi: 1S/C10H18N2O4/c1-6(2)4-8(10(15)16)12-9(14)5-11-7(3)13/h6,8H,4-5H2,1-3H3,(H,11,13)(H,12,14)(H,15,16)
- InChI Key: QXMNNNAFUOZTQZ-UHFFFAOYSA-N
- SMILES: OC(C(CC(C)C)NC(CNC(C)=O)=O)=O
Computed Properties
- Exact Mass: 230.12674
- Monoisotopic Mass: 230.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.5Ų
- Surface Charge: 0
- Tautomer Count: 8
- XLogP3: 1.8
Experimental Properties
- PSA: 95.5
Leucine,N-(N-acetylglycyl)- (9CI) Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
180923-15-3 (Leucine,N-(N-acetylglycyl)- (9CI)) Related Products
- 99-15-0(Acetylleucine)
- 3077-46-1((2S,3S)-2-Acetamido-3-methylpentanoic acid)
- 3303-34-2(L-Alanyl-L-leucine)
- 1188-21-2(N-Acetyl-L-(-)-leucine)
- 869-19-2(Glycyl-L-leucine)
- 1963-21-9(Glycyl-L-valine)
- 25988-63-0(Poly-L-lysine hydrobromide (MW 150000-300000))
- 19461-38-2(N-Glycyl-L-isoleucine)
- 19764-30-8(N-Acetyl-R-leucine)
- 13115-71-4(Glycyl-glutamine)
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